Cas no 37777-81-4 (2-(5-Methyl-2-nitrophenyl)acetic acid)
37777-81-4 structure
Product Name:2-(5-Methyl-2-nitrophenyl)acetic acid
CAS No:37777-81-4
MF:C9H9NO4
MW:195.172062635422
MDL:MFCD08276003
CID:293345
PubChem ID:14740976
Update Time:2025-04-19
2-(5-Methyl-2-nitrophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-2-nitrophenylacetic acid
- 2-(5-Methyl-2-nitrophenyl)acetic Acid
- 5-Methyl-2-nitro-phenyl-aceticacid
- Benzeneaceticacid, 5-methyl-2-nitro-
- (5-Methyl-2-nitrophenyl)acetic acid
- 2-nitro-5-methyl-phenylacetic acid
- 5-Methyl-2-nitrobenzeneacetic acid
- 5-methyl-2-nitro-phenyl-acetic acid
- SKFYNOGBJGWWOB-UHFFFAOYSA-N
- 4834AB
- TRA0023289
- RP25359
- 2-(5-Methyl-2-nitrophenyl)aceticAcid
- 2-(5-methyl-2-nitro-phenyl)acetic acid
- SY030005
- ST24
- F31092
- AKOS006284766
- (5-METHYL-2-NITRO-PHENYL)-ACETIC ACID
- SCHEMBL2569089
- W-202551
- 5-methyl-2-nitro-phenyl-acetic acid;
- MFCD08276003
- EN300-1853790
- A874013
- 2-(DIMETHYLAMINO)ETHYLBENZILATEHYDROCHLORIDE
- AC-29472
- CS-11776
- DTXSID90563492
- 37777-81-4
- FT-0649736
- DB-069595
- 2-(5-Methyl-2-nitrophenyl)acetic acid
-
- MDL: MFCD08276003
- Inchi: 1S/C9H9NO4/c1-6-2-3-8(10(13)14)7(4-6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
- InChI Key: SKFYNOGBJGWWOB-UHFFFAOYSA-N
- SMILES: OC(CC1C=C(C)C=CC=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 195.05300
- Monoisotopic Mass: 195.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 83.1
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 149 ºC
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: Very slightly soluble (0.82 g/l) (25 º C),
- PSA: 83.12000
- LogP: 2.05350
- Vapor Pressure: No data available
2-(5-Methyl-2-nitrophenyl)acetic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(5-Methyl-2-nitrophenyl)acetic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(5-Methyl-2-nitrophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015034612-25g |
5-Methyl-2-nitro-phenyl-acetic acid |
37777-81-4 | 98% | 25g |
$289.83 | 2023-09-02 | |
| Fluorochem | 230495-1g |
5-Methyl-2-nitrophenylacetic acid |
37777-81-4 | 95% | 1g |
£42.00 | 2022-02-28 | |
| Fluorochem | 230495-5g |
5-Methyl-2-nitrophenylacetic acid |
37777-81-4 | 95% | 5g |
£131.00 | 2022-02-28 | |
| Fluorochem | 230495-25g |
5-Methyl-2-nitrophenylacetic acid |
37777-81-4 | 95% | 25g |
£458.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RV394-200mg |
2-(5-Methyl-2-nitrophenyl)acetic acid |
37777-81-4 | 96% | 200mg |
198.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RV394-50mg |
2-(5-Methyl-2-nitrophenyl)acetic acid |
37777-81-4 | 96% | 50mg |
96.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RV394-1g |
2-(5-Methyl-2-nitrophenyl)acetic acid |
37777-81-4 | 96% | 1g |
645.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RV394-5g |
2-(5-Methyl-2-nitrophenyl)acetic acid |
37777-81-4 | 96% | 5g |
2252.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M95310-5g |
2-(5-methyl-2-nitrophenyl)acetic acid |
37777-81-4 | 5g |
¥1796.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M95310-1g |
2-(5-methyl-2-nitrophenyl)acetic acid |
37777-81-4 | 1g |
¥556.0 | 2021-09-04 |
2-(5-Methyl-2-nitrophenyl)acetic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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